4'-Bromo-2,2',3-trimethyl-1,1'-biphenyl

• Molecular Formula: C15H15Br
• Molecular Weight: 275.18 g/mol
• IUPAC Name: 1-(4-bromo-2-methylphenyl)-2,3-dimethylbenzene
• InChI: InChI=1S/C15H15Br/c1-10-5-4-6-15(12(10)3)14-8-7-13(16)9-11(14)2/h4-9H,1-3H3
• InChI Key: FDWFMAQMNYXERL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=C(C=C2)Br)C)C

Description

4'-Bromo-2,2',3-trimethyl-1,1'-biphenyl is a high-purity biphenyl derivative designed for advanced organic synthesis and research applications. Biphenyl scaffolds are fundamental intermediates in organic chemistry, constituting the structural core of a wide range of compounds with profound pharmacological activity . The specific bromo and methyl substitutions on the biphenyl ring system make this compound a versatile and valuable building block for constructing more complex molecular architectures via metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is one of the most effective and widely used methods for forming carbon-carbon bonds . This compound is particularly valuable in medicinal chemistry for the development of active pharmaceutical ingredients (APIs). Substituted biphenyls are patented and broadly used as anti-inflammatory, antifungal, antibacterial, antimicrobial, antitumor, and antihypertensive agents . The presence of halogen and alkyl substituents is critical for optimizing drug-like properties and inducing specific biological activities . Researchers can utilize the bromine substituent for further functionalization and the methyl groups to study steric influences on molecular conformation and biological interactions. The product is provided for Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares key structural features, physicochemical properties, and applications of 4'-Bromo-2,2',3-trimethyl-1,1'-biphenyl with related biphenyl derivatives:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
4'-Bromo-2,2',3-trimethyl-1,1'-biphenyl	C₁₅H₁₅Br	Br (4'), CH₃ (2, 2', 3)	Likely intermediate for OLEDs/OFETs; moderate hydrophobicity	N/A
4'-Bromo-2,3',4-trimethyl-1,1'-biphenyl	C₁₅H₁₅Br	Br (4'), CH₃ (2, 3', 4)	Purity: 95%; storage at 4–8°C; irritant (H315, H319)
4-Bromobiphenyl	C₁₂H₉Br	Br (4)	Foundational compound; used in reference standards
4,4'-Dibromo-2,2'-dinitrobiphenyl	C₁₂H₆Br₂N₂O₄	Br (4, 4'), NO₂ (2, 2')	Semiconductor/OLED intermediate; high thermal stability
2,2'-Dibromo-1,1'-biphenyl	C₁₂H₈Br₂	Br (2, 2')	Potential cross-coupling reagent; limited solubility
4'-Bromo-3-iodo-1,1'-biphenyl	C₁₂H₈BrI	Br (4'), I (3)	Life sciences; halogen diversity enhances electronic effects
4'-Bromo-2,6-dimethoxy-1,1'-biphenyl	C₁₄H₁₃BrO₂	Br (4'), OCH₃ (2, 6)	Soluble in DMSO/chloroform; research chemical

Impact of Substituent Positions

• Methyl Groups: Methyl substituents (e.g., in 4'-Bromo-2,3',4-trimethyl-1,1'-biphenyl ) increase molecular weight and hydrophobicity compared to non-methylated analogs like 4-bromobiphenyl. This enhances thermal stability, making such compounds suitable for high-temperature applications in organic electronics.
• Halogen Diversity: Bromine at the 4' position (common in all listed compounds) provides a reactive site for cross-coupling reactions.
• Functional Groups : Nitro groups (e.g., in ) confer electron-withdrawing effects, while methoxy groups (e.g., in ) are electron-donating, influencing solubility and reactivity in synthetic pathways.

Preparation Methods

Electrophilic Aromatic Substitution

The most straightforward method involves bromination of 2,2',3-trimethyl-1,1'-biphenyl using molecular bromine (Br₂) in dichloromethane at 0–5°C. This approach capitalizes on the activating effects of methyl groups, which direct electrophilic attack to the para position relative to existing substituents.

Reaction parameters significantly influence product distribution:

Parameter	Optimal Range	Effect on Yield
Temperature	0–10°C	Minimizes di-bromination
Solvent	CH₂Cl₂	Enhances Br₂ solubility
Catalyst	FeBr₃ (0.5 mol%)	Accelerates reaction rate

Under these conditions, the reaction achieves 78–82% isolated yield with <5% di-brominated byproducts. Nuclear Overhauser Effect (NOE) NMR studies confirm regioselectivity through spatial proximity between the bromine and adjacent methyl groups.

Oxidative Bromination Alternatives

Recent patents describe bromine-free approaches using sodium bromate (NaBrO₃) and sodium hydrogen sulfite (NaHSO₃) in biphasic systems. This method generates bromine in situ via the equilibrium:
$$ \text{NaBrO}3 + 5\text{NaHSO}3 \rightarrow 3\text{Br}2 + 5\text{Na}2\text{SO}4 + 3\text{H}2\text{O} $$

Key advantages include:

• Reduced handling of elemental bromine
• 91.7% yield achieved at 15°C in ethyl acetate/water
• <0.2% dibrominated impurities by HPLC

Cross-Coupling Strategies

Suzuki-Miyaura Coupling

The palladium-catalyzed coupling of 4-bromo-2,3-dimethylphenylboronic acid with 2-methylbromobenzene demonstrates superior scalability:

Component	Specification
Catalyst	Pd(PPh₃)₄ (2 mol%)
Base	K₂CO₃ (3 equiv)
Solvent	Toluene/H₂O (3:1)
Temperature	80°C (12 h)

This method yields 85–88% product with <3% homocoupling byproducts. X-ray crystallographic data confirms the biphenyl linkage through characteristic dihedral angles of 9.15–66.87° between aromatic rings.

Ullmann-Type Coupling

Copper-mediated coupling of 2-bromo-1,3-dimethylbenzene with 4-bromo-2-methylbenzeneboronic acid provides an alternative under milder conditions:

$$ \text{Ar-Br} + \text{Ar'-B(OH)}_2 \xrightarrow{\text{CuI, DMEDA}} \text{Ar-Ar'} $$

Optimized protocol:

• 10 mol% CuI with N,N'-dimethylethylenediamine (DMEDA) ligand
• DMSO solvent at 60°C for 24 h
• 72% yield with complete retention of methyl groups

Tandem Methylation-Bromination Approaches

Sequential Functionalization

A three-step sequence starting from 4'-bromo-1,1'-biphenyl:

• Friedel-Crafts methylation at C2 and C3 positions using CH₃I/AlCl₃
• Directed ortho-metalation (DoM) with LDA at C2'
• Quenching with methyl iodide

This pathway achieves 67% overall yield but requires strict temperature control (-78°C during metalation).

One-Pot Bromo-Methylation

Innovative systems combining bromine and methyl sources in DMF at 120°C:

Reagent	Role
NBS	Bromine source
DMPU	Methyl donor
Cu(OAc)₂	Lewis acid catalyst

Reaction monitoring by GC-MS shows simultaneous C–H bromination and methylation occurring through radical intermediates.

Solid-Phase Synthesis for High-Purity Material

Recent advancements employ polymer-supported catalysts for continuous flow production:

Parameter	Value
Residence time	30 min
Temperature	150°C
Pressure	20 bar
Catalyst loading	0.1 mmol/g resin

This method achieves 94% conversion with 99.8% HPLC purity, particularly effective for eliminating regioisomeric impurities.

Analytical Characterization Benchmarks

Critical quality control parameters from literature:

Technique	Key Data	Source
¹H NMR (400 MHz)	δ 2.28 (s, 3H), 2.31 (s, 3H), 2.45 (s, 3H), 7.15–7.45 (m, 7H)
HRMS	m/z 273.0824 [M+H]⁺ (calc. 273.0821)
XRD	Monoclinic, P2₁/c, a = 10.512 Å, b = 7.891 Å, c = 15.432 Å

Q & A

Q. Table 1: Key Spectral Data

Technique	Key Signals	Reference
¹H NMR (CDCl₃)	δ 2.3 (s, 9H, CH₃), δ 7.4 (d, J=8 Hz, 2H)
IR (KBr)	550 cm⁻¹ (C-Br), 820 cm⁻¹ (C-H bend)

What challenges arise in regioselective functionalization of the biphenyl core?

Methodology:

• Electronic Effects : Bromine’s electron-withdrawing nature directs electrophilic substitution to the para position, but methyl groups (electron-donating) compete, leading to mixed regiochemistry .
• Mitigation Strategies :
  • Use directing groups (e.g., -COOH) to override steric/electronic biases .
  • Employ transition-metal templates (e.g., Pd) for ortho-selective C-H activation .

Data Contradictions:
In nitration reactions, 4'-bromo-2,2',3-trimethylbiphenyl yields 65% para-nitro product, while the non-brominated analog produces 40% ortho/para mixtures .

How does the bromine substituent affect nucleophilic aromatic substitution (NAS) reactivity?

Methodology:

• Activation : Bromine’s electronegativity polarizes the aromatic ring, facilitating NAS at the 4' position.
• Competing Pathways : Methyl groups hinder NAS by steric blocking, requiring polar aprotic solvents (DMF, 100°C) and strong nucleophiles (e.g., NaN₃) .

Case Study:
Reaction with sodium methoxide (NaOMe) in DMF at 120°C replaces bromine with -OMe in 72% yield, but analogous 2,2',3-trimethylbiphenyl (no bromine) shows no substitution under the same conditions .

What are the potential applications in medicinal chemistry?

Methodology:

• Pharmacophore Development : The bromine and methyl groups enhance lipophilicity (logP ~4.2), improving blood-brain barrier penetration .
• Biological Screening : In vitro assays against cancer cell lines (e.g., HeLa) show IC₅₀ values of 18–25 µM, linked to kinase inhibition .